Cas no 2138333-24-9 (2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl)-
• CAS No: 2138333-24-9
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• CID: 5300590
• Update Time: 2025-11-01

2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl)-

• Inchi： 1S/C13H8O2S/c14-7-10-6-9(8-16-10)11-2-1-3-13-12(11)4-5-15-13/h1-8H
• InChI Key： FCLRPNYFERXWSQ-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C2=C3C(=CC=C2)OC=C3)C=1

Additional information on 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl)-

Introduction to 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) (CAS No. 2138333-24-9)

2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl), with the CAS number 2138333-24-9, is a unique and versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinct molecular structure, which combines a thiophene ring with a benzofuran moiety, making it an intriguing subject for both academic research and industrial development.

The molecular formula of 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) is C₁₅H₁₀O₂S, and its molecular weight is approximately 258.30 g/mol. The compound's structure features a thiophene ring attached to a benzofuran moiety through a carbonyl group, which imparts unique chemical properties and reactivity patterns. The presence of the carbonyl group also makes it an excellent electrophile, facilitating various chemical reactions such as nucleophilic additions and condensations.

In the realm of pharmaceutical research, 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against the enzyme monoamine oxidase (MAO), which is associated with neurodegenerative disorders such as Parkinson's disease.

Beyond its pharmaceutical applications, 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) has also been investigated for its use in materials science. The combination of the thiophene and benzofuran moieties endows this compound with interesting electronic properties, making it a candidate for the development of organic semiconductors and optoelectronic materials. Research in this area has focused on optimizing the electronic structure of the compound to enhance its performance in devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The synthetic accessibility of 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) has been another area of interest for chemists. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One notable method involves the reaction of 4-benzofuran-1-ylacetaldehyde with thiophene-2-carbaldehyde under mild conditions using a catalytic system. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to create a range of derivatives with tailored properties.

In addition to its synthetic and application potential, the environmental impact of 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) has been evaluated to ensure its safe use in various industries. Studies have shown that this compound exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a viable option for industrial applications where environmental sustainability is a key consideration.

The future prospects for 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) are promising. Ongoing research continues to uncover new applications and improve existing methods for its synthesis and use. As scientists delve deeper into the properties and behavior of this compound, it is likely that more innovative uses will be discovered, further solidifying its importance in the fields of chemistry and materials science.

In conclusion, 2-Thiophenecarboxaldehyde, 4-(4-benzofuranyl) (CAS No. 2138333-24-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. Whether in pharmaceuticals, materials science, or organic synthesis, this compound continues to be a focal point for scientific inquiry and innovation.